Cas no 1805258-65-4 (2-(Bromomethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile)

• Product Name: 2-(Bromomethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile
• CAS No: 1805258-65-4
• MF: C₉H₇BrF₂N₂O
• MW: 277.065488100052
• CID: 4890397
• Update Time: 2025-10-21

2-(Bromomethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile

• Inchi： 1S/C9H7BrF2N2O/c10-4-6-5(1-2-13)3-7(15)8(14-6)9(11)12/h3,9,15H,1,4H2
• InChI Key： AFNICQDXNHKDFT-UHFFFAOYSA-N
• SMILES： BrCC1C(CC#N)=CC(=C(C(F)F)N=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 1.4
• Topological Polar Surface Area: 56.9

Additional information on 2-(Bromomethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile

Comprehensive Overview of 2-(Bromomethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile (CAS No. 1805258-65-4)

2-(Bromomethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromomethyl group, a difluoromethyl moiety, and a hydroxypyridine core, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS No. 1805258-65-4 ensures precise identification in scientific databases, catering to researchers seeking high-purity chemicals for advanced applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability, traits highly sought after in drug discovery. The inclusion of a difluoromethyl group in this compound aligns with the growing trend of incorporating fluorine atoms into pharmaceuticals to improve efficacy. Additionally, the bromomethyl functionality offers a reactive site for further derivatization, enabling the creation of diverse molecular libraries for high-throughput screening.

The compound's 5-hydroxypyridine scaffold is another critical feature, as pyridine-based structures are prevalent in FDA-approved drugs and agrochemicals. Researchers are particularly interested in how the hydroxy group influences hydrogen bonding and solubility, which are crucial for optimizing drug-like properties. This has led to increased searches for "pyridine acetonitrile derivatives" and "difluoromethyl heterocycles" in academic and industrial databases, reflecting the compound's relevance in modern chemistry.

From a synthetic perspective, 2-(Bromomethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile serves as a versatile building block. Its applications span from small-molecule inhibitors to crop protection agents, addressing pressing challenges in both human health and agriculture. For instance, its structural motifs are being explored in the development of kinase inhibitors, a hot topic in oncology research. Similarly, agrochemical companies are investigating its potential in creating next-generation pesticides with improved environmental profiles.

Environmental and safety considerations are also paramount when working with such compounds. While 2-(Bromomethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile is not classified as hazardous under standard guidelines, proper handling protocols are essential to ensure workplace safety. This aligns with the broader industry shift toward green chemistry and sustainable practices, a recurring theme in scientific literature and online forums.

In summary, 2-(Bromomethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile (CAS No. 1805258-65-4) represents a cutting-edge tool for researchers navigating the complexities of medicinal chemistry and agrochemical design. Its multifaceted reactivity and alignment with current trends in fluorine chemistry and heterocyclic synthesis make it a compound worth watching in the coming years. As scientific inquiries continue to evolve, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in life sciences.